Cas no 2034529-08-1 (N-2-(1H-pyrrol-1-yl)ethyl-4-(1,3-thiazol-2-yloxy)benzamide)

N-2-(1H-pyrrol-1-yl)ethyl-4-(1,3-thiazol-2-yloxy)benzamide structure
2034529-08-1 structure
Product Name:N-2-(1H-pyrrol-1-yl)ethyl-4-(1,3-thiazol-2-yloxy)benzamide
CAS No:2034529-08-1
MF:C16H15N3O2S
MW:313.374202013016
CID:6054231
PubChem ID:91813710
Update Time:2024-01-09

N-2-(1H-pyrrol-1-yl)ethyl-4-(1,3-thiazol-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(1H-pyrrol-1-yl)ethyl-4-(1,3-thiazol-2-yloxy)benzamide
    • N-(2-pyrrol-1-ylethyl)-4-(1,3-thiazol-2-yloxy)benzamide
    • N-(2-(1H-pyrrol-1-yl)ethyl)-4-(thiazol-2-yloxy)benzamide
    • 2034529-08-1
    • N-[2-(1H-pyrrol-1-yl)ethyl]-4-(1,3-thiazol-2-yloxy)benzamide
    • F6445-0523
    • AKOS025315450
    • Inchi: 1S/C16H15N3O2S/c20-15(17-7-11-19-9-1-2-10-19)13-3-5-14(6-4-13)21-16-18-8-12-22-16/h1-6,8-10,12H,7,11H2,(H,17,20)
    • InChI Key: CHRNCLVGONECQH-UHFFFAOYSA-N
    • SMILES: C(NCCN1C=CC=C1)(=O)C1=CC=C(OC2=NC=CS2)C=C1

Computed Properties

  • Exact Mass: 313.08849790g/mol
  • Monoisotopic Mass: 313.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 84.4Ų

N-2-(1H-pyrrol-1-yl)ethyl-4-(1,3-thiazol-2-yloxy)benzamide Pricemore >>

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